Cas no 1428373-89-0 (4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1428373-89-0
• MF: C₁₉H₂₅N₃O₅S₂
• MW: 439.548902273178
• CID: 6086968
• PubChem ID: 71786452
• Update Time: 2025-05-21

4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• 4-ethoxy-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]benzenesulfonamide
• F6178-2820
• 1428373-89-0
• AKOS024534885
• 4-ethoxy-N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 4-ethoxy-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)benzenesulfonamide
• VU0534327-1

• Inchi： 1S/C19H25N3O5S2/c1-2-27-17-5-7-18(8-6-17)28(23,24)21-14-16-9-12-22(13-10-16)29(25,26)19-4-3-11-20-15-19/h3-8,11,15-16,21H,2,9-10,12-14H2,1H3
• InChI Key： CCAFZOHMSFVKOR-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(S(C3=CC=CN=C3)(=O)=O)CC2)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 439.12356325g/mol
• Monoisotopic Mass: 439.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Additional information on 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1428373-89-0)

4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1428373-89-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridine-3-sulfonyl moiety and a piperidin-4-ylmethyl group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and ethoxybenzene functional groups makes it a versatile candidate for targeting specific biological pathways.

In recent years, the demand for novel sulfonamide-based compounds like 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide has surged, driven by the growing interest in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential role in modulating enzyme activity, given the pyridine and piperidine components, which are known to interact with various biological targets. This compound’s CAS No. 1428373-89-0 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

The synthesis of 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and etherification, to achieve the desired molecular architecture. Its sulfonamide group is a key feature, often associated with bioactivity in medicinal chemistry. This structural motif is commonly explored in the design of inhibitors for enzymes like carbonic anhydrases or kinases, which are hot topics in cancer and metabolic disorder research.

From a pharmacological perspective, the ethoxybenzene moiety in this compound may enhance its lipophilicity, potentially improving membrane permeability and bioavailability. Such properties are critical for drug candidates, especially those targeting intracellular proteins. The pyridine-3-sulfonyl segment further adds to its diversity, as pyridine derivatives are widely studied for their role in heterocyclic chemistry and drug design.

In the context of AI-driven drug discovery, compounds like 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide are often highlighted in virtual screening workflows. Machine learning models trained on sulfonamide datasets can predict its binding affinities, accelerating the identification of potential therapeutic applications. This aligns with the increasing popularity of computational chemistry and cheminformatics in modern research.

Another area of interest is the compound’s potential in neuropharmacology. The piperidin-4-ylmethyl group is a common scaffold in central nervous system (CNS) drug design, suggesting possible applications in neurological disorders. Researchers are actively investigating similar structures for their effects on neurotransmitter systems, making this compound a subject of ongoing studies.

Environmental and green chemistry considerations also play a role in the discussion around CAS No. 1428373-89-0. Sustainable synthesis methods and biodegradable derivatives are increasingly prioritized, and this compound’s modular structure allows for modifications to reduce ecological impact. Such innovations are frequently searched in the context of green pharmaceuticals.

In summary, 4-ethoxy-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide represents a compelling case study in the intersection of organic chemistry, drug discovery, and computational biology. Its CAS No. 1428373-89-0 serves as a gateway for researchers exploring its multifaceted applications, from enzyme inhibition to CNS targeting. As the scientific community continues to uncover its potential, this compound remains a valuable asset in the quest for innovative therapeutics.